2-(1,3-benzodioxol-5-yloxy)-N-(2-methoxyphenyl)acetamide

• IUPAC Name: 2-(1,3-benzodioxol-5-yloxy)-N-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C16H15NO5/c1-19-13-5-3-2-4-12(13)17-16(18)9-20-11-6-7-14-15(8-11)22-10-21-14/h2-8H,9-10H2,1H3,(H,17,18)
• InChI Key: VABWLMJXHDUUIU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)COC2=CC3=C(C=C2)OCO3
• Molecular Formula: C16H15NO5
• Molecular Weight: 301.29 g/mol
• Solubility: 2.5 [ug/mL] (The mean of the results at pH 7.4)

Description

2-(1,3-benzodioxol-5-yloxy)-N-(2-methoxyphenyl)acetamide is an organic compound that features a benzodioxole moiety and a methoxyphenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(1,3-benzodioxol-5-yloxy)-N-(2-methoxyphenyl)acetamide typically involves the reaction of 1,3-benzodioxole with 2-methoxyphenylacetic acid. The reaction is carried out under controlled conditions, often using a catalyst to facilitate the formation of the acetamide bond. The process may involve steps such as esterification, amidation, and purification to obtain the final product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of automated reactors and continuous flow systems can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

2-(1,3-benzodioxol-5-yloxy)-N-(2-methoxyphenyl)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield different reduced forms of the compound.

Substitution: The benzodioxole and methoxyphenyl groups can participate in substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperatures and pressures to ensure the desired outcome.

Major Products

The